1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde
Overview
Description
1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde is a useful research compound. Its molecular formula is C8H6N2O and its molecular weight is 146.15 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis of Heterocyclic Compounds 1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde has been employed in the synthesis of various heterocyclic compounds. For instance, it's been used in the synthesis of pyrazolo[3,4-d]pyrrolo[2,3-b]pyridine derivatives (El-Nabi, 2004). Additionally, it's been a key intermediate in producing 1-(2-(piperidin-1-yl)ethyl)-1H-pyrrole-2-carbaldehyde, which has significance in small molecule anticancer drugs (Wang, Tu, Han & Guo, 2017).
Chemical Syntheses and Reactions Different methods have been explored for preparing 1H-pyrrolo[2,3-b]pyridines, including modifications of Madelung- and Fischer-syntheses of indoles. These compounds have shown potential in undergoing various chemical reactions like nitration and bromination (Herbert & Wibberley, 1969).
Magnetic Applications In the field of magnetic materials, 1-methyl-1H-pyrrole-2-carbaldehyde oxime, a related compound, has been used as a ligand for coordinating paramagnetic transition metal ions. This has led to the creation of a cluster exhibiting single-molecule magnetic behavior (Giannopoulos et al., 2014).
Organic Chemistry and Synthesis The compound has also been a part of studies in organic chemistry, such as the synthesis of new cyclopenta[b]-pyrroles and -pyridines, demonstrating its versatility in organic synthesis (Aubert, Tabyaoui, Farnier & Guilard, 1989). Furthermore, it has been used to study intramolecular hydrogen bonding effects in NMR spectra, providing insights into the structural and electronic properties of molecules (Afonin et al., 2009).
Mechanism of Action
Target of Action
1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde and its derivatives have been reported to have potent activities against Fibroblast Growth Factor Receptors (FGFR1, 2, and 3) . These receptors play an essential role in various types of tumors . Another study suggests that 1H-pyrrolo[2,3-b]pyridine derivatives can also target Janus Kinase 3 (JAK3), which is involved in immune diseases .
Mode of Action
The compound interacts with its targets, FGFRs and JAK3, inhibiting their activity . This inhibition disrupts the signaling pathways associated with these targets, leading to changes in cellular functions .
Biochemical Pathways
The inhibition of FGFRs and JAK3 affects several downstream signaling pathways. For FGFRs, these include the RAS-MEK-ERK, PLCγ, and PI3K-Akt pathways . These pathways regulate organ development, cell proliferation and migration, angiogenesis, and other processes . The inhibition of JAK3 can affect the JAK-STAT signaling pathway, which plays a crucial role in immune response .
Result of Action
The inhibition of FGFRs and JAK3 by this compound can lead to the suppression of tumor growth and modulation of immune responses . This can result in the potential treatment of various types of cancers and immune diseases .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde plays a crucial role in biochemical reactions due to its ability to form hydrogen bonds and participate in various chemical transformations. It interacts with enzymes such as kinases and proteins involved in signal transduction pathways. These interactions often involve the formation of hydrogen bonds with the backbone carbonyl groups of enzymes, influencing their activity and stability .
Cellular Effects
This compound affects various types of cells by modulating cell signaling pathways, gene expression, and cellular metabolism. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis in vitro . Additionally, it influences cell signaling pathways by interacting with key proteins and enzymes, leading to changes in gene expression and metabolic activity.
Molecular Mechanism
The molecular mechanism of this compound involves its binding interactions with biomolecules. It forms hydrogen bonds with specific amino acid residues in enzymes, leading to enzyme inhibition or activation . These interactions can result in changes in gene expression and alterations in cellular functions. For example, it has been shown to inhibit the activity of fibroblast growth factor receptors (FGFRs), which play a role in cell proliferation and differentiation .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that it remains stable under specific conditions, but its activity may decrease over time due to degradation . Long-term exposure to the compound can lead to sustained changes in cellular functions, including alterations in gene expression and metabolic activity.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, it may exhibit therapeutic effects, such as inhibiting tumor growth and modulating immune responses. At high doses, it can cause toxic or adverse effects, including organ damage and metabolic disturbances . Threshold effects have been observed, where the compound’s efficacy and toxicity are dose-dependent.
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate metabolic flux. It can influence the levels of metabolites and alter metabolic processes by modulating enzyme activity . For example, it has been shown to affect glucose metabolism by interacting with enzymes involved in glycolysis and gluconeogenesis .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions influence the compound’s localization and accumulation in different cellular compartments . The compound’s distribution can affect its activity and efficacy, as it may preferentially accumulate in specific tissues or organs.
Subcellular Localization
This compound exhibits specific subcellular localization, which can impact its activity and function. Targeting signals and post-translational modifications direct the compound to specific compartments or organelles within the cell . This localization can influence its interactions with biomolecules and its overall biochemical effects.
Properties
IUPAC Name |
1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O/c11-5-7-4-6-2-1-3-9-8(6)10-7/h1-5H,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATTNRYFIYJHUOG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(NC(=C2)C=O)N=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20619198 | |
Record name | 1H-Pyrrolo[2,3-b]pyridine-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20619198 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
146.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
394223-03-1 | |
Record name | 1H-Pyrrolo[2,3-b]pyridine-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20619198 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 394223-03-1 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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